6-chloro-9-propyl-9H-purine

Core Science & Biosynthesis

A Technical Guide to 6-Chloropurine and 6-Chloro-9-propylpurine: Structure, Reactivity, and Biological Significance

Abstract

Purine analogs are a cornerstone of medicinal chemistry and chemical biology, serving as versatile scaffolds for the development of therapeutics and as probes to interrogate biological pathways. This technical guide provides an in-depth comparative analysis of two key purine derivatives: 6-chloropurine and 6-chloro-9-propylpurine. While differing by only a single propyl group at the N9 position, these molecules exhibit distinct physicochemical properties, chemical reactivities, and biological activities. This document will explore these differences from a structural and mechanistic perspective, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into their synthesis, comparative properties, and pharmacological implications, supported by detailed experimental protocols and visual diagrams to elucidate core concepts.

Introduction to the Purine Scaffold

The purine ring system, a heterocyclic aromatic compound consisting of a fused pyrimidine and imidazole ring, is of immense biological importance. As the core structure of the nucleobases adenine and guanine, purines are fundamental components of nucleic acids (DNA and RNA) and play critical roles in cellular signaling, energy metabolism (e.g., adenosine triphosphate - ATP), and as coenzymes.[1] The inherent reactivity of the purine scaffold and its ability to interact with a multitude of biological targets have made it a privileged structure in drug discovery. Chemical modification of the purine ring, such as the introduction of a chlorine atom at the 6-position, creates a reactive intermediate, 6-chloropurine, that serves as a gateway to a vast chemical space of substituted purine analogs.[2]

Structural Analysis: The Impact of N9-Alkylation

The primary distinction between 6-chloropurine and 6-chloro-9-propylpurine lies in the substitution at the N9 position of the purine ring. This seemingly minor modification has profound consequences for the molecule's overall properties.

• 6-Chloropurine: This molecule exists as a tautomeric mixture, primarily the 9H-purine and 7H-purine forms, although the 9H-tautomer is generally favored. The acidic N-H proton at the N9 position allows for hydrogen bonding and imparts a degree of polarity to the molecule.

• 6-Chloro-9-propylpurine: The presence of the n-propyl group at the N9 position eliminates the possibility of tautomerism at this site and removes the acidic proton. This alkyl chain significantly increases the lipophilicity (fat-solubility) of the molecule and introduces steric bulk around the imidazole portion of the purine ring.

The N-alkylation of purines can favor the opening of the pyrimidine or imidazole ring under certain conditions.[3]

Caption: Comparative structures of 6-chloropurine and 6-chloro-9-propylpurine.

Comparative Physicochemical Properties

The structural differences manifest in distinct physicochemical properties, which are critical determinants of a compound's pharmacokinetic and pharmacodynamic profile.

Property	6-Chloropurine	6-Chloro-9-propylpurine	Rationale for Difference
Molecular Formula	C₅H₃ClN₄[4]	C₈H₉ClN₄	Addition of a C₃H₆ moiety.
Molecular Weight	154.56 g/mol [4]	196.64 g/mol	Increased mass from the propyl group.
Melting Point	>300 °C (decomposes)[5]	78-82 °C	The N-H in 6-chloropurine allows for strong intermolecular hydrogen bonding, leading to a high melting point. The N9-propyl group prevents this, resulting in a significantly lower melting point.
Solubility	Soluble in hot water and dimethylformamide (DMF).[4] Slightly soluble in water.[5]	More soluble in organic solvents (e.g., ethanol, chloroform).	The propyl group increases lipophilicity, thereby enhancing solubility in nonpolar solvents while decreasing solubility in water.
Lipophilicity (LogP)	Lower (predicted values vary)	Higher (predicted values vary)	The alkyl chain significantly increases the compound's affinity for non-polar environments.
pKa	~7.47 (predicted)[5]	N/A (no acidic proton at N9)	The acidic proton at N9 in 6-chloropurine is absent in its N9-propylated counterpart.

Synthesis and Chemical Reactivity

Synthetic Routes

• 6-Chloropurine: Commonly synthesized by treating hypoxanthine with a chlorinating agent like phosphoryl chloride (POCl₃), often in the presence of a base such as dimethylaniline.[5][6] Alternative methods using reagents like bis(trichloromethyl)carbonate have also been developed.[7]

• 6-Chloro-9-propylpurine: Typically prepared via the N9-alkylation of 6-chloropurine.[4][5] This reaction involves treating 6-chloropurine with a propyl halide (e.g., 1-bromopropane or 1-iodopropane) in the presence of a base (e.g., K₂CO₃ or NaH) in a polar aprotic solvent like DMF or DMSO.[4] It is well-established that the alkylation of purines under basic conditions can result in a mixture of N7 and N9 isomers, though the N9-substituted product is usually major.[8]

Caption: General workflow for the synthesis of 6-chloro-9-propylpurine.

Comparative Reactivity

The chlorine atom at the C6 position of both molecules is a good leaving group, making this position susceptible to nucleophilic aromatic substitution. This is a crucial feature that allows these compounds to be used as versatile intermediates for the synthesis of a wide array of 6-substituted purine derivatives, such as 6-mercaptopurine and various 6-aminopurines (cytokinins).[2][6][9]

The primary difference in reactivity stems from the N9-substituent. In 6-chloropurine, the presence of the acidic N9-proton means that a base will first deprotonate the molecule to form an anion before substitution occurs. In 6-chloro-9-propylpurine, the molecule is neutral, and the reaction proceeds directly. The steric bulk of the propyl group can, in some cases, slightly hinder the approach of a nucleophile to the C6 position, but this effect is generally minimal for small nucleophiles.

Biological Activity and Pharmacological Implications

The addition of the N9-propyl group fundamentally alters the biological profile of the 6-chloropurine scaffold.

• 6-Chloropurine: This compound is recognized for its antitumor and antiviral properties.[10][11] Its mechanism often involves its intracellular conversion to the active antimetabolite, 6-mercaptopurine (6-MP), via conjugation with glutathione.[12] 6-MP, in turn, disrupts DNA synthesis. Therefore, 6-chloropurine can be considered a pro-drug of 6-mercaptopurine.[10][12]

• 6-Chloro-9-propylpurine and other N9-substituted analogs: Blocking the N9 position with an alkyl group prevents its conversion into a nucleotide analog in the same manner as 6-mercaptopurine. This structural change redirects its biological activity away from antimetabolite pathways and towards other targets. N9-substituted purines have been investigated for a range of activities, including:

  • Kinase Inhibition: Many kinase inhibitors utilize a substituted purine scaffold. The N9 position is often occupied by a group that orients the molecule within the ATP-binding pocket of the target kinase.[13][14]

  • Receptor Antagonism: N9-substituted purines are scaffolds for adenosine receptor antagonists and other G-protein coupled receptor (GPCR) modulators.

  • Anticancer Activity: N9-alkyl substituted 6-purine derivatives have shown potent anticancer activity by inducing apoptosis and cell cycle arrest in cancer cell lines.[8]

  • Glutathione Depletion: Some N9-substituted 6-chloropurines have been shown to act as antileukemic agents by inducing the depletion of glutathione in tumor cells.[15]

Caption: Divergent biological mechanisms of 6-chloropurine and 6-chloro-9-propylpurine.

Experimental Protocols

The following protocols are provided as representative examples. Researchers must adapt these methods based on their specific laboratory conditions and safety guidelines.

Protocol: Synthesis of 6-Chloro-9-propylpurine from 6-Chloropurine

Trustworthiness: This protocol is a standard N-alkylation procedure for purines. The validation of the product's identity and purity via NMR and HPLC-MS, as described, ensures the reliability of the outcome.

• Reaction Setup: To a solution of 6-chloropurine (1.0 eq) in anhydrous Dimethylformamide (DMF, ~0.2 M), add potassium carbonate (K₂CO₃, 1.5 eq).

• Addition of Alkylating Agent: Add 1-bromopropane (1.2 eq) to the suspension.

• Reaction: Stir the mixture at 70°C under a nitrogen atmosphere for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Causality Insight: The use of a polar aprotic solvent (DMF) facilitates the Sₙ2 reaction. K₂CO₃ acts as a base to deprotonate the N9-position of 6-chloropurine, creating the nucleophile. Heating is necessary to overcome the activation energy of the reaction.

• Workup: After cooling to room temperature, pour the reaction mixture into ice water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield 6-chloro-9-propylpurine.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol: HPLC Analysis for Purity Assessment

Trustworthiness: This method provides a reliable means to separate the more polar starting material from the more lipophilic product. The use of a diode array detector allows for spectral confirmation of the peaks.

• System: A High-Performance Liquid Chromatography (HPLC) system with a UV or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

  • Solvent B: Acetonitrile with 0.1% TFA or Formic Acid.

• Gradient: A linear gradient from 10% B to 90% B over 15 minutes.

  • Causality Insight: The reverse-phase column separates compounds based on polarity. 6-Chloropurine, being more polar, will elute earlier than the more lipophilic 6-chloro-9-propylpurine. The gradient ensures efficient elution of both compounds.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at ~265 nm.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase or a suitable solvent like methanol.

• Analysis: Inject the sample and integrate the peak areas to determine the relative purity. The retention time for 6-chloro-9-propylpurine will be significantly longer than that for 6-chloropurine.

Applications in Drug Discovery and Chemical Biology

• 6-Chloropurine: Remains a critical starting material and building block in medicinal chemistry.[12] Its ability to undergo nucleophilic substitution at the C6 position is extensively used to generate libraries of purine analogs for screening against various biological targets.[2] It is a key intermediate in the synthesis of antiviral and anticancer drugs.[2]

• 6-Chloro-9-propylpurine: Serves as a more advanced intermediate or a final compound in targeted drug discovery programs. By occupying the N9 position, the propyl group acts as a "scaffold element," directing the molecule towards targets like kinases or GPCRs, where this substitution pattern is often found in active ligands. Its increased lipophilicity can also enhance cell permeability, a desirable property for many drug candidates.[15]

Conclusion

The distinction between 6-chloropurine and 6-chloro-9-propylpurine is a compelling example of how a discrete structural modification—the addition of a single alkyl group—can fundamentally reshape a molecule's character. The N9-propyl group transforms 6-chloropurine from a polar, hydrogen-bonding pro-drug precursor into a more lipophilic, stable scaffold suitable for direct interaction with protein targets like kinases. This guide has detailed the structural, physicochemical, synthetic, and biological differences between these two compounds, providing a comprehensive technical resource. Understanding these core differences is essential for researchers and drug developers seeking to rationally design and synthesize novel purine-based molecules with tailored therapeutic properties.

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A Comprehensive Technical Guide to the Safe Handling of 6-Chloro-9-Propyl-9H-Purine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety considerations for 6-chloro-9-propyl-9H-purine, a key intermediate in the synthesis of various biologically active compounds. As a senior application scientist, this document is structured to offer not just procedural steps but also the scientific rationale behind them, ensuring a culture of safety and reproducibility in the laboratory.

Introduction: Understanding the Compound

6-chloro-9-propyl-9H-purine belongs to the chloropurine family, a class of compounds widely utilized as building blocks in medicinal chemistry and drug discovery.[1] Their reactivity, particularly at the C6 position, makes them valuable precursors for the synthesis of a diverse range of purine derivatives with potential therapeutic applications, including antiviral and antitumor agents.[2][3] The propyl group at the N9 position modifies the compound's lipophilicity and steric profile, potentially influencing its biological activity and metabolic fate.

Due to the absence of a specific Safety Data Sheet (SDS) for 6-chloro-9-propyl-9H-purine at the time of this writing, this guide has been meticulously compiled by extrapolating data from the SDS of structurally similar and well-characterized analogs, such as 6-chloro-9-methyl-9H-purine and 6-chloropurine.[2][4][5] This approach allows for a robust risk assessment, though it is imperative for researchers to treat this information with the understanding that it is based on analogous compounds.

Hazard Identification and GHS Classification

Based on data from analogous chloropurines, 6-chloro-9-propyl-9H-purine is anticipated to be classified as a hazardous substance.[5][6] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals would likely assign the following hazard statements:

• H302: Harmful if swallowed. [2][5]

• H315: Causes skin irritation. [5][7]

• H319: Causes serious eye irritation. [5][7]

• H332: Harmful if inhaled. [5]

• H335: May cause respiratory irritation. [5][7]

• H410: Very toxic to aquatic life with long lasting effects. [8]

Signal Word: Warning[5]

Pictograms:

Prudent Practices for Handling and Storage

A proactive approach to safety is paramount when working with reactive chemical intermediates. The following protocols are designed to minimize exposure and ensure the integrity of the compound.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent dermal, ocular, and respiratory exposure.

PPE Category	Specifications	Rationale
Eye Protection	Chemical safety goggles with side shields, conforming to EN166 (EU) or NIOSH (US) standards.	Protects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile, neoprene) tested according to EN 374.	Prevents skin contact, which can lead to irritation. Regular glove changes are recommended.
Body Protection	A flame-retardant laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	For operations that may generate dust or aerosols, a full-face respirator with a particulate filter (P1 or higher) is recommended.[9]	Protects against inhalation of the compound, which can be harmful and cause respiratory irritation.[5]

Engineering Controls

Engineering controls are the first line of defense in minimizing exposure to hazardous substances.

• Ventilation: All handling of 6-chloro-9-propyl-9H-purine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[10]

• Safety Shower and Eyewash Station: Immediate access to a safety shower and eyewash station is critical in the event of accidental exposure.

Storage and Stability

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous situations.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][11] Recommended storage temperatures are between -20°C and -80°C for long-term stability.[3]

• Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong bases to prevent vigorous reactions.

• Container Integrity: Regularly inspect storage containers for any signs of damage or leaks.[11]

Physical and Chemical Properties

The following table summarizes the predicted physical and chemical properties of 6-chloro-9-propyl-9H-purine, based on data for analogous compounds.

Property	Value	Source
Molecular Formula	C₈H₉ClN₄	-
Molecular Weight	196.64 g/mol	-
Appearance	Expected to be a pale yellow or white solid	[4]
Melting Point	129-134°C (for 6-chloro-9-methylpurine)	[4]
Boiling Point	321.7°C at 760 mmHg (for 6-chloro-9-methylpurine)	[4]
Solubility	Soluble in water	[1]

Emergency Procedures: A Step-by-Step Guide

Rapid and informed action is critical in mitigating the harm from an accidental exposure or spill.

First-Aid Measures

• Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4]

• Skin Contact: In case of skin contact, immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[7]

• Eye Contact: If the compound comes into contact with the eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[7]

• Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Accidental Release Measures

A structured response to a spill is essential to ensure the safety of laboratory personnel and the environment.

Workflow for Accidental Spill Response

Protocol for Spill Cleanup:

• Evacuate and Alert: Immediately evacuate the area of the spill and alert nearby personnel and the laboratory supervisor.

• Personal Protection: Before attempting any cleanup, don the appropriate PPE as outlined in Section 3.1.

• Containment: For solid spills, carefully sweep or scoop up the material to avoid generating dust.[11] For liquid spills, use an inert absorbent material to contain the spill.

• Cleanup: Place the contained material into a suitable, labeled container for hazardous waste.[12]

• Decontamination: Thoroughly decontaminate the spill area and any equipment used in the cleanup with an appropriate solvent, followed by soap and water.

• Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste in accordance with institutional, local, and national regulations.[7]

Toxicological and Ecological Information

While specific toxicological data for 6-chloro-9-propyl-9H-purine is not available, the hazards identified for analogous compounds suggest that it should be handled with care. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

The GHS classification of H410 (Very toxic to aquatic life with long lasting effects) for a related compound indicates that 6-chloro-9-propyl-9H-purine may also pose a significant environmental hazard.[8] Therefore, it is crucial to prevent its release into the environment. All waste materials should be disposed of as hazardous waste.[10]

Conclusion: A Commitment to Safety

The responsible use of 6-chloro-9-propyl-9H-purine in research and development necessitates a thorough understanding of its potential hazards and the implementation of robust safety protocols. By adhering to the guidelines outlined in this technical guide, researchers can minimize risks, protect themselves and their colleagues, and ensure the integrity of their scientific work. Continuous vigilance and a proactive safety culture are the cornerstones of successful and responsible scientific advancement.

References

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• PubChem. (n.d.). 2,6-dichloro-9-methyl-9H-purine. Retrieved from [Link]

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9-propyl analog of 6-chloropurine research applications

A Versatile Scaffold for Nucleoside Mimetics and Adenosine Receptor Modulators

Executive Summary

The 9-propyl analog of 6-chloropurine (6-chloro-9-propyl-9H-purine) represents a critical "privileged scaffold" in medicinal chemistry. It serves as a lipophilic, regiochemically defined intermediate for the synthesis of bioactive purines, including adenosine receptor antagonists, cyclin-dependent kinase (CDK) inhibitors, and acyclic nucleoside phosphonates.

Unlike the parent 6-chloropurine, the 9-propyl analog possesses a defined hydrophobic tail that improves membrane permeability and occupies specific hydrophobic pockets in target enzymes (e.g., the N9 binding pocket of adenosine receptors). This guide details the regioselective synthesis, characterization, and downstream applications of this compound, providing a self-validating protocol for researchers.

Chemical Identity & Properties

Property	Data
IUPAC Name	6-Chloro-9-propyl-9H-purine
Molecular Formula
Molecular Weight	196.64 g/mol
Physical State	Pale yellow solid or crystalline powder
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in water
Key Reactivity	at C6 (Cl displacement); N7-alkylation (minor side reaction)
Storage	-20°C, desiccated (hydrolysis sensitive at C6)

Synthesis Strategy: Regiocontrol & Causality

The synthesis of 9-propyl-6-chloropurine hinges on the regioselective alkylation of the purine ring. The purine anion is an ambident nucleophile, capable of reacting at N7 or N9.

The Regioselectivity Challenge

• N9-Alkylation (Thermodynamic Product): Favored under basic conditions with bulky counterions or in polar aprotic solvents where the distinct pKa of N9 vs N7 directs the electrophile to the less sterically hindered N9 position (in the anionic state).

• N7-Alkylation (Kinetic/Side Product): Often occurs due to hydrogen bonding effects or specific solvent interactions.

Strategic Choice: We utilize a Base-Mediated Alkylation in DMF . This method is chosen over Mitsunobu conditions for scalability and cost-effectiveness, using

to buffer the reaction and drive the equilibrium toward the thermodynamically stable N9 isomer.

DOT Visualization: Synthesis & Regiochemistry

Figure 1: Reaction pathway illustrating the bifurcation between N9 (desired) and N7 (undesired) alkylation pathways.

Validated Experimental Protocol

This protocol is designed to be self-validating . The appearance of distinct NMR signals allows the researcher to confirm regiochemistry immediately without complex crystallography.

Step 1: Synthesis of 6-Chloro-9-propylpurine

Reagents:

• 6-Chloropurine (1.0 eq)

• 1-Iodopropane (1.2 eq) - Preferred over bromide for faster kinetics at lower temps.

• Potassium Carbonate (

  , anhydrous, 2.0 eq)

• DMF (Dimethylformamide, anhydrous)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 6-chloropurine (e.g., 1.54 g, 10 mmol) in anhydrous DMF (15 mL).

• Base Activation: Add

  (2.76 g, 20 mmol). Stir at room temperature for 15 minutes. Why? This ensures complete deprotonation of the purine N-H before the electrophile is introduced.

• Alkylation: Dropwise add 1-iodopropane (1.17 mL, 12 mmol).

• Reaction: Heat the mixture to 60°C for 4 hours. Monitor by TLC (50% EtOAc/Hexane). The product (

  ) will separate from the starting material ( ).

• Workup: Pour the reaction mixture into ice-cold water (100 mL). The product typically precipitates.[1]

  • If solid forms: Filter, wash with water, and dry.[1][2][3]

  • If oil forms: Extract with Ethyl Acetate (3 x 30 mL), wash with brine, dry over

    , and concentrate.

• Purification: Silica gel column chromatography (Gradient: 0-30% EtOAc in Hexane).

Validation Point (NMR):

• N9-Isomer (Target): The

  attached to nitrogen appears as a triplet at ppm.

• N7-Isomer (Impurity): The

  attached to nitrogen is significantly downfield ( ppm) due to the proximity of the electron-withdrawing chlorine at C6.

Step 2: Functionalization ( Displacement)

The 6-chloro group is an excellent leaving group for nucleophilic aromatic substitution.

Protocol (Example: Amination):

• Suspend 6-chloro-9-propylpurine (1 eq) in n-butanol.

• Add the desired amine (e.g., benzylamine, 1.2 eq) and Triethylamine (2 eq).

• Reflux (100-110°C) for 3-6 hours.

• Cool and filter the precipitate (often the hydrochloride salt of the product or the free base).

Research Applications

A. Adenosine Receptor Modulation

The 9-propyl group mimics the ribose moiety's steric bulk, often converting agonists into antagonists.

• Mechanism: The propyl chain occupies the hydrophobic pocket usually reserved for the ribose C2'/C3' region.

• Utility: 6-chloro-9-propylpurine is the precursor for 9-propyladenine (via amination with

  ) and N6-substituted-9-propyladenines (via amination with primary amines), which are potent and receptor ligands.

B. Enzyme Inhibition (Kinases)

Many CDK inhibitors (e.g., Roscovitine) share the purine scaffold. The 9-alkyl group is critical for orienting the molecule within the ATP-binding pocket.

• Application: Researchers use the 6-chloro-9-propyl analog to synthesize libraries of C6-substituted purines to probe the "selectivity gate" of kinase enzymes.

DOT Visualization: Structure-Activity Relationship (SAR)

Figure 2: SAR logic flow demonstrating how the propyl and chloro moieties contribute to biological function.

References

• Regioselective Alkylation of Purines

  • Title: Study of Direct N7 Regioselective tert-Alkyl
  • Source: NIH / PMC

  • URL:[Link]

  • Context: Discusses the N7 vs N9 selectivity challenges in 6-chloropurine alkyl

• Synthesis & Applications of 6-Chloropurine Derivatives

  • Title: An Exploration of Latent Electrophiles for Inverse Drug Discovery
  • Source: ProQuest

  • URL:[Link]

  • Context: Provides specific protocols for reacting 6-chloro-9-propylpurine with amines (e.g., 3-hydroxybenzylamine).

• Biological Activity of 6-Chloropurine Analogs

  • Title: 6-Chloropurine | Drug Intermediate[1][2][4][5][6]

  • Source: MedChemExpress
  • Context: Validates the compound as a key building block for 9-alkylpurines and antitumor agents.

• General Purine Chemistry

  • Title: Direct Regioselective C-H Cyanation of Purines[7]

  • Source: MDPI

  • URL:[Link]

  • Context: Illustrates the reactivity of the 6-chloropurine scaffold for further diversific

Sources

• 1. CN102336755A - Chemical synthesis method of 6-chloropurine - Google Patents [patents.google.com]
• 2. CN102336755A - Chemical synthesis method of 6-chloropurine - Google Patents [patents.google.com]
• 3. Synthesis method of 6-chloropurine - Eureka | Patsnap [eureka.patsnap.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. prepchem.com [prepchem.com]
• 7. Direct Regioselective C-H Cyanation of Purines [mdpi.com]

Protocols & Analytical Methods

reaction conditions for 6-chloro-9-propyl-9H-purine synthesis using K2CO3

Abstract & Strategic Significance

The synthesis of 6-chloro-9-propyl-9H-purine is a foundational step in the development of adenosine receptor antagonists and antiviral nucleoside analogs. The core challenge in this synthesis is regioselectivity . The purine ring possesses two nucleophilic nitrogen atoms available for alkylation: N9 and N7. While the N9-isomer is the pharmacologically relevant scaffold, standard alkylation conditions often yield a mixture of N9 (major) and N7 (minor) isomers.[1]

This protocol details a robust,

-mediated alkylation strategy in DMF.[2][3][4][5] Unlike kinetic control methods (e.g., NaH at low temp), this protocol leverages thermodynamic control to maximize the yield of the N9 isomer, utilizing heat to drive the isomerization of the kinetically formed N7 byproduct into the thermodynamically stable N9 product.

Mechanistic Insight & Reaction Design

The Regioselectivity Paradox

The purine anion is an ambident nucleophile.

• Kinetic Control: The N7 position is often more accessible and nucleophilic due to the electron-withdrawing effect of the chlorine at C6, leading to rapid initial formation of the N7-isomer.

• Thermodynamic Control: The N9-isomer is significantly more stable due to minimized steric repulsion and favorable tautomeric aromaticity.

The Role of Potassium Carbonate ( )

While Sodium Hydride (NaH) is often used for rapid deprotonation, it requires strictly anhydrous conditions and often locks the reaction kinetically.

serves a dual purpose:

• Mild Deprotonation: It generates the purine anion in equilibrium, preventing "runaway" exotherms.

• Thermodynamic Equilibration: In dipolar aprotic solvents like DMF or DMSO at elevated temperatures (50–60°C),

  facilitates the reversibility of the N7-alkylation (via de-alkylation/re-alkylation pathways), eventually funneling the mixture toward the stable N9-product.

Reaction Scheme

Figure 1: Reaction pathway illustrating the conversion of the kinetic N7 byproduct to the thermodynamic N9 target.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[6]	Role
6-Chloropurine	154.56	1.0	Substrate
1-Bromopropane	123.00	1.2	Alkylating Agent
Potassium Carbonate ( )	138.21	2.0	Base
DMF (Anhydrous)	-	10 vol	Solvent

Safety Note: 1-Bromopropane is a potential neurotoxin and reproductive toxin. Handle in a fume hood. DMF is hepatotoxic and readily absorbed through skin.

Step-by-Step Procedure

Phase 1: Reaction Assembly

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Nitrogen (

  ).

• Dissolution: Add 6-Chloropurine (1.55 g, 10 mmol) and anhydrous DMF (15 mL). Stir until dissolved.

• Base Addition: Add

  (2.76 g, 20 mmol). The mixture will become a suspension. Stir at Room Temperature (RT) for 15 minutes to ensure deprotonation.

• Alkylation: Add 1-Bromopropane (1.1 mL, 12 mmol) dropwise via syringe.

Phase 2: Reaction & Monitoring 5. Heating: Heat the reaction mixture to 60°C .

• Critical Insight: Do not exceed 80°C to avoid decomposition of the propyl halide or polymerization.

• Monitoring: Monitor by TLC (Mobile Phase: 1:1 Hexane/Ethyl Acetate) or HPLC.

• TLC Visualization: UV (254 nm).
• Timepoint 4h: You may see two spots. Lower Rf (usually N9) and Higher Rf (N7).[1] Note: Polarity order can reverse depending on the stationary phase; rely on NMR for final confirmation.
• Timepoint 12-16h: The minor isomer spot should diminish. If N7 persists, continue heating.

Phase 3: Workup & Purification 7. Quench: Cool to RT. Pour the mixture into Ice Water (100 mL) with vigorous stirring. The product may precipitate as a white solid. 8. Extraction: Extract with Ethyl Acetate (

mL).

• Note: DMF is difficult to remove. Wash the combined organic layers with 5% LiCl solution (2x) or copious Brine (3x) to pull DMF into the aqueous phase.

• Drying: Dry organic layer over anhydrous , filter, and concentrate under reduced pressure.
• Purification: Purify via Flash Column Chromatography on Silica Gel.

• Gradient: 0% 40% Ethyl Acetate in Hexanes.
• Yield: Expect 75–85% yield of the N9 isomer.

Workflow Visualization

Figure 2: Operational workflow for the synthesis and purification process.

Characterization & Validation

To confirm the isolation of the correct N9 isomer, Nuclear Magnetic Resonance (NMR) is the gold standard. The carbon chemical shift of the purine C5 is the definitive diagnostic marker.

Diagnostic NMR Signals ( )

Position	Atom	N9-Isomer (Target)	N7-Isomer (Byproduct)
C5		~131-132 ppm	~122-123 ppm
C8-H		~8.15 ppm	~8.40 ppm (Deshielded)
N-CH2		Triplet (~4.2 ppm)	Triplet (~4.4 ppm)

Interpretation: The C5 carbon in the N7-isomer is significantly shielded (shifted upfield by ~9 ppm) compared to the N9-isomer. This difference is robust and reliable [2, 3].

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Conversion	Old/Wet Reagents	Ensure is anhydrous (dry in oven). Use fresh Alkyl Halide.
High N7 Isomer	Kinetic Trap	Increase reaction time and temperature (up to 80°C) to force thermodynamic equilibration [1].
DMF Contamination	Poor Workup	Use 5% LiCl washes during extraction. DMF prevents crystallization.
O-Alkylation	Hydrolysis	Ensure strictly anhydrous conditions. Water can hydrolyze the 6-Cl to 6-OH (hypoxanthine), which then O-alkylates.

References

• Gundersen, L. L., et al. (2019). "High Yielding, Base Catalyzed C6 Regioselective Amination and N9 Alkylation in Purine Nucleotide." Asian Journal of Chemistry.

• Zhong, M., & Robins, M. J. (2006). "Regiospecific N9 Alkylation of 6-(Heteroaryl)purines: Shielding of N7 by a Proximal Heteroaryl C-H." The Journal of Organic Chemistry, 71(23), 8901–8906.

• Kowalska, P., et al. (2024). "Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines." ACS Omega.

• Ding, S., et al. (2023). "Direct Regioselective C-H Cyanation of Purines." Molecules, 28(3).

Sources

• 1. Regiospecific N9 alkylation of 6-(heteroaryl)purines: shielding of N7 by a proximal heteroaryl C-H1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]

synthesis of tetrazole purine derivatives from 6-chloro-9-propyl-9H-purine

Abstract & Strategic Relevance

This application note details the synthesis of 9-propyl-9H-tetrazolo[1,5-a]purine via the nucleophilic aromatic substitution (

) of 6-chloro-9-propyl-9H-purine with sodium azide. This transformation is not merely a functional group interconversion; it represents a gateway to the Azido-Tetrazolo Equilibrium , a dynamic isomerism critical for the design of adenosine receptor antagonists and anticancer agents.

Unlike standard alkylations, this protocol exploits the spontaneous electrocyclic ring closure of the intermediate 6-azidopurine. We provide a validated workflow that maximizes yield, ensures safety when handling energetic azides, and offers strategies to control the tautomeric state for specific downstream applications.

Mechanistic Insight: The Azido-Tetrazolo Equilibrium[1][2][3]

The reaction proceeds through an initial

displacement of the chlorine atom at the C6 position by the azide anion. The resulting 6-azido-9-propyl-9H-purine is unstable and undergoes a rapid, reversible cyclization to form the tricyclic 9-propyl-9H-tetrazolo[1,5-a]purine .

• Solid State: The equilibrium collapses almost exclusively to the tetrazolo form (thermodynamically favored).

• Solution State: The equilibrium is solvent-dependent.[1][2][3][4] Polar solvents (DMSO) stabilize the polar tetrazole; non-polar solvents (

  ) favor the azido form.

Mechanism Diagram

Figure 1: Reaction pathway showing the

displacement followed by the dynamic equilibrium between the azido and tetrazolo forms.

Safety Protocol: Handling Organic Azides

CRITICAL WARNING: Organic azides are potentially explosive.[5][6][7][8][9] While 6-azidopurines are generally stable due to resonance, they must be handled with extreme caution.

• The "Rule of Six": The C/N ratio in the target molecule (

  ) is , which is low. However, the stability is enhanced by the aromatic system.

• Heat Limit: Do not heat reaction mixtures above 80°C.

• Metal Avoidance: Use non-metallic spatulas. Avoid contact with copper or lead (forms highly explosive metal azides).[5]

• Waste: Quench all azide-containing waste with 10% sodium nitrite/sulfuric acid solution before disposal.

Experimental Protocol

Materials

• Substrate: 6-Chloro-9-propyl-9H-purine (1.0 equiv)

• Reagent: Sodium Azide (

  ) (1.5 equiv)

• Solvent: Dimethylformamide (DMF) or Ethanol/Water (4:1)

• Quench: Water/Ice

Step-by-Step Methodology

Method A: Direct Azidation (Recommended)

This method is preferred for its atom economy and direct access to the fused system.

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 6-chloro-9-propyl-9H-purine (1.0 g, 4.75 mmol) in DMF (10 mL).

  • Note: DMF is chosen to solubilize the nucleophile (

    ) and stabilize the transition state.

• Addition: Carefully add Sodium Azide (0.46 g, 7.1 mmol) in a single portion.

• Reaction: Heat the mixture to 65°C for 4–6 hours.

  • Monitoring: Monitor via TLC (Mobile phase: 5% MeOH in DCM). The starting material (

    ) will disappear, replaced by a lower spot (tetrazole).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture slowly onto Ice-Water (50 mL) with vigorous stirring.

  • A white to off-white precipitate will form immediately (The Tetrazole is hydrophobic).

• Isolation:

  • Filter the solid using a sintered glass funnel.

  • Wash the cake with cold water (

    mL) to remove residual DMF and inorganic salts.

  • Drying: Dry under vacuum at 40°C for 12 hours.

  • Yield: Expect 85–92% yield.

Method B: Hydrazine Route (Alternative)

Use this if

restrictions apply in your facility.

• React substrate with Hydrazine Hydrate in refluxing ethanol (2h)

  6-hydrazino-9-propylpurine .

• Isolate the hydrazine intermediate.

• Dissolve in acetic acid/water and treat with Sodium Nitrite (

  ) at 0°C. This generates the azide in situ, which immediately cyclizes.

Purification Workflow

Figure 2: Downstream processing workflow for the isolation of the tetrazolo-purine.

Characterization & Data Analysis

Distinguishing the Azido (A) and Tetrazolo (T) forms is the primary analytical challenge.

NMR Spectroscopy (Diagnostic Signals)

The equilibrium shifts based on the solvent used for NMR.

Feature	Solvent: DMSO- (Polar)	Solvent: (Non-Polar)
Dominant Species	Tetrazolo Form (>95%)	Mixture (Azido favored)
H-8 Proton Shift	9.8 - 10.1 ppm (Deshielded)	8.2 - 8.5 ppm
H-2 Proton Shift	8.9 - 9.2 ppm	8.6 - 8.8 ppm
C-5 (Tetrazole)	Visible in ( ppm)	Weak/Absent

Infrared Spectroscopy (IR)[10]

• Azido Form: Strong, sharp band at 2120–2160 cm⁻¹ (

  asymmetric stretch).

• Tetrazolo Form: Absence of the azide peak; appearance of skeletal bands at 1000–1100 cm⁻¹ (tetrazole ring breathing).

• Observation: In the solid state (KBr pellet), the spectrum should show NO azide peak , confirming the fused tetrazole structure.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete precipitation	Increase water volume during quench or cool to 0°C.
Azide Peak in IR	Product exists as Azide	The solid state should be tetrazole. If azide peak persists, recrystallize from hot Ethanol to force thermodynamic cyclization.
Oiling Out	DMF concentration too high	Add water more slowly with faster stirring to encourage particle formation.
Impurity (Hydrolysis)	Wet solvent	Ensure DMF is anhydrous. Water can hydrolyze the chloro-purine to hypoxanthine ( with ).

References

• Temple, C., Karkar, C. L., & Montgomery, J. A. (1965). Azido-Tetrazolo Isomerism in the Purine Series. Journal of Organic Chemistry.

• Sirakanyan, S. N., et al. (2016).[3] The azide/tetrazole equilibrium: an investigation in the series of furo- and thieno[2,3-e]tetrazolo[3,2-d]pyrimidine derivatives. Tetrahedron.

• Dauzonne, D., & Monneret, C. (1997). Synthesis of 6-substituted purines from 6-chloropurine. Synthesis. (General reference for S_NAr on 6-chloropurines).

• University of California, Santa Barbara (UCSB). (2021). Standard Operating Procedure: Sodium Azide and Organic Azides.[5][6] Environmental Health & Safety.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Synthesis, effect of substituents on the regiochemistry and equilibrium studies of tetrazolo[1,5-a]pyrimidine/2-azidopyrimidines [beilstein-journals.org]
• 5. chemistry.unm.edu [chemistry.unm.edu]
• 6. ehs.ucsb.edu [ehs.ucsb.edu]
• 7. orgsyn.org [orgsyn.org]
• 8. safety.pitt.edu [safety.pitt.edu]
• 9. safety.fsu.edu [safety.fsu.edu]

Application Notes and Protocols for the Direct C-H Cyanation of 6-chloro-9-propyl-9H-purine

Introduction: Strategic C-H Cyanation in Purine Chemistry for Drug Discovery

The purine scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous endogenous signaling molecules and a multitude of approved therapeutics.[1] The strategic introduction of functional groups onto the purine ring system is a critical endeavor for modulating biological activity, improving pharmacokinetic properties, and generating novel intellectual property. Among the various functional groups, the nitrile moiety stands out for its versatile chemical reactivity and its presence in a range of bioactive molecules.[1][2] Traditionally, the installation of a cyano group on a purine ring has relied on the substitution of a pre-installed leaving group, such as a halogen, often requiring harsh reaction conditions or the use of transition-metal catalysts.[1]

Direct C-H functionalization has emerged as a more atom-economical and efficient strategy for the synthesis of complex molecules.[3][4][5] This approach avoids the need for pre-functionalization of the starting material, thereby shortening synthetic routes and reducing waste. In the context of purine chemistry, direct C-H cyanation offers a powerful tool for the late-stage functionalization of complex purine derivatives. This application note provides a detailed protocol for the direct C-H cyanation of 6-chloro-9-propyl-9H-purine, a common intermediate in the synthesis of various purine-based compounds.[6][7] The described method is based on a regioselective C-H cyanation of purines at the C8 position, a strategy that has been successfully applied to a range of purine derivatives.[1][8][9]

Mechanistic Insights: The Rationale Behind the Protocol

The direct C-H cyanation of electron-deficient heterocycles like purines is a challenging transformation due to the relatively inert nature of the C-H bonds. The presented protocol overcomes this challenge through a sequential activation and nucleophilic cyanation strategy. The reaction proceeds through the following key steps:

• Activation of the Purine Ring: The purine nitrogen is activated by a strong electrophile, in this case, triflic anhydride (Tf₂O). This activation significantly increases the electrophilicity of the purine ring, particularly at the C8 position, making it susceptible to nucleophilic attack.[8][9][10]

• Nucleophilic Cyanation: A cyanide source, such as trimethylsilyl cyanide (TMSCN), then attacks the activated C8 position. TMSCN is a commonly used cyanating agent due to its relatively low toxicity and good reactivity.[8][9]

• Rearomatization: The final step involves the elimination of triflic acid (CF₃SO₂H) mediated by a non-nucleophilic base, such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), to restore the aromaticity of the purine ring and yield the desired 8-cyanopurine derivative.[8][9][10]

This metal-free approach offers a significant advantage over traditional transition-metal-catalyzed methods, which can sometimes suffer from catalyst poisoning by the nitrogen-rich purine core.[11]

Experimental Workflow Overview

The following diagram illustrates the overall workflow for the C-H cyanation of 6-chloro-9-propyl-9H-purine.

Caption: A flowchart of the key steps in the C-H cyanation procedure.

Detailed Experimental Protocol

This protocol is adapted from the general procedure for the direct C-H cyanation of purines.[8][9] Researchers should optimize the reaction conditions for their specific setup and scale.

Materials and Reagents:

• 6-chloro-9-propyl-9H-purine

• Triflic anhydride (Tf₂O)

• Trimethylsilyl cyanide (TMSCN)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous 1,2-dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes/ethyl acetate mixture)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Syringes

• Septa

• Nitrogen or Argon gas inlet

• Standard glassware for work-up and purification

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for TLC visualization

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 6-chloro-9-propyl-9H-purine (1.0 equiv).

• Dissolution: Add anhydrous 1,2-dichloroethane (DCE) to dissolve the starting material. The concentration should be approximately 0.1 M.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Activation: Slowly add triflic anhydride (1.2 equiv) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.

• Stirring: Stir the reaction mixture at 0 °C for 30 minutes.

• Cyanation: Add trimethylsilyl cyanide (1.5 equiv) to the reaction mixture.

• Base Addition: Add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 equiv) dropwise to the reaction mixture.

• Warming and Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 8-cyano-6-chloro-9-propyl-9H-purine.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.

Data Summary and Expected Outcomes

The following table summarizes the key reaction parameters and expected outcomes. Yields are typically in the moderate to good range, depending on the scale and purity of the starting materials.

Parameter	Value/Description	Rationale/Notes
Substrate	6-chloro-9-propyl-9H-purine	A common purine intermediate.
Reagent 1	Triflic Anhydride (Tf₂O)	Activates the purine ring for nucleophilic attack.
Reagent 2	Trimethylsilyl Cyanide (TMSCN)	The cyanide source.
Base	DBU	A non-nucleophilic base to facilitate elimination and rearomatization.
Solvent	Anhydrous DCE	An appropriate solvent for this transformation.
Temperature	0 °C to Room Temperature	Initial cooling controls the exothermic activation step.
Reaction Time	12-24 hours	Should be monitored by TLC or LC-MS.
Expected Product	8-cyano-6-chloro-9-propyl-9H-purine	The C8-cyanated product.
Typical Yield	60-80%	Highly dependent on reaction conditions and purification.

Troubleshooting and Key Considerations

• Anhydrous Conditions: The reaction is sensitive to moisture. Ensure all glassware is thoroughly dried and anhydrous solvents are used. Triflic anhydride is particularly moisture-sensitive.

• Slow Addition: The dropwise addition of triflic anhydride and DBU is crucial to control the reaction temperature and avoid side reactions.

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time or slightly elevating the temperature (e.g., to 40 °C).

• Low Yield: Low yields may result from impure starting materials, the presence of moisture, or inefficient purification. Ensure the purity of the 6-chloro-9-propyl-9H-purine.

• Side Reactions: The formation of byproducts can occur if the reaction temperature is not controlled or if an inappropriate stoichiometry of reagents is used.

Alternative Methodologies: A Broader Perspective

While the presented protocol offers a robust and metal-free approach, it is important for researchers to be aware of alternative C-H cyanation methods. These can include:

• Transition-Metal-Catalyzed Cyanation: Palladium, copper, and nickel catalysts have been employed for the cyanation of heterocycles.[4][12][13][14] These methods often utilize different cyanide sources and may offer different regioselectivities.

• Photoredox Catalysis: Visible-light-mediated photoredox catalysis has emerged as a mild and powerful tool for C-H functionalization, including cyanation.[2][3][15] These reactions often proceed via radical intermediates.

The choice of method will depend on the specific substrate, desired regioselectivity, and available resources.

Conclusion

The direct C-H cyanation of 6-chloro-9-propyl-9H-purine presented in this application note provides a reliable and efficient method for the synthesis of a valuable and versatile building block. By understanding the underlying mechanism and adhering to the detailed protocol, researchers in drug discovery and medicinal chemistry can effectively utilize this strategy to accelerate their synthetic efforts and explore novel chemical space.

References

• Li, J., et al. (2023). Direct Regioselective C-H Cyanation of Purines. Molecules, 28(2), 863. [Link]

• MDPI. (2023). Direct Regioselective C-H Cyanation of Purines. [Link]

• ResearchGate. (2023). (PDF) Direct Regioselective C-H Cyanation of Purines. [Link]

• Google Patents. (2012). CN102336755A - Chemical synthesis method of 6-chloropurine.

• Twilton, J., et al. (2017). Direct C–H Cyanation of Arenes via Organic Photoredox Catalysis. Journal of the American Chemical Society, 139(10), 3601-3604. [Link]

• ResearchGate. (n.d.). Synthesis of 9-heterocyclyl substituted 9H-purine derivatives 71a–l. [Link]

• Baran, P. S., et al. (2010). Direct C–H Arylation of Electron-Deficient Heterocycles with Arylboronic Acids. Journal of the American Chemical Society, 132(29), 9982-9983. [Link]

• Daugulis, O., et al. (2010). Copper-Catalyzed Cyanation of Heterocycle Carbon−Hydrogen Bonds. Organic Letters, 12(18), 4140-4143. [Link]

• Kim, H. J., et al. (2023). Synthesis of 9-Cinnamyl-9H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects. ACS Omega, 8(49), 46995-47009. [Link]

• Anderson, K. W., et al. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 18-21. [Link]

• Paton, R. S., et al. (2023). Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions. ChemRxiv. [Link]

• ResearchGate. (n.d.). Optimization of the cyanation of purine 1a. [Link]

• Vantourout, J. C., et al. (2020). Ni-Catalyzed Cyanation of (Hetero)Aryl Electrophiles Using the Nontoxic Cyanating Reagent K₄[Fe(CN)₆]. ACS Catalysis, 10(10), 5636-5642. [Link]

• ResearchGate. (n.d.). Transition‐Metal‐Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N‐Cyano‐N‐phenyl‐p‐toluenesulfonamide (NCTS). [Link]

• PubMed. (2023). Synthesis of 9-Cinnamyl-9 H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects. [Link]

• A Facile Synthesis of 6-Cyanopurine Bases. Collection of Czechoslovak Chemical Communications, 58(5), 1109-1114. [Link]

• ACS Publications. (2020). Ni-Catalyzed Cyanation of (Hetero)Aryl Electrophiles Using the Nontoxic Cyanating Reagent K4[Fe(CN)6]. [Link]

• SciELO México. (2012). Synthesis of Some Novel Derivatives of 2-(9H-purin-6-ylsulfanyl) Acetohydrazide as Potential Antithyroid Agents. [Link]

• ResearchGate. (n.d.). Synthesis of target 9H-purine-6-thiol 147 and 6-thioalkyl purine derivatives 148a–f. [Link]

• National Institutes of Health. (2010). Copper-Catalyzed Cyanation of Heterocycle Carbon-Hydrogen Bonds. [Link]

• Royal Society of Chemistry. (2021). Cyanation: a photochemical approach and applications in organic synthesis. [Link]

• ResearchGate. (2010). (PDF) ChemInform Abstract: Direct C-H Arylation of Electron-Deficient Heterocycles with Arylboronic Acids. [Link]

• PubMed. (2017). Direct C-H Cyanation of Arenes via Organic Photoredox Catalysis. [Link]

• ACS Publications. (2019). Nickel-Catalyzed Cyanation of Aryl Halides and Hydrocyanation of Alkynes via C–CN Bond Cleavage and Cyano Transfer. [Link]

• ACS Publications. (2011). Cyanation of aromatic halides. [Link]

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• 5. Copper-Catalyzed Cyanation of Heterocycle Carbon-Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synthesis of 9-Cinnamyl-9H-purine Derivatives as Novel TLR4/MyD88/NF-κB Pathway Inhibitors for Anti-inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Direct Regioselective C-H Cyanation of Purines [ouci.dntb.gov.ua]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Direct C-H Cyanation of Arenes via Organic Photoredox Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving yield of 6-chloro-9-propyl-9H-purine synthesis

Ticket #CP-009: Optimization of 6-chloro-9-propyl-9H-purine Synthesis

Status: Open Assigned Specialist: Senior Application Scientist Priority: High (Yield Critical)

Executive Summary

The synthesis of 6-chloro-9-propyl-9H-purine is a classic nucleophilic substitution that appears simple on paper but is notoriously prone to yield losses in practice. Users typically report yields ranging from 30–50%, whereas optimized protocols should deliver 75–85% .

The yield loss is almost exclusively driven by three "Silent Killers":

• Regioisomer Formation: Competitive alkylation at N7 (vs. the desired N9).

• Hydrolysis: Conversion of the 6-chloro moiety to 6-hydroxy (hypoxanthine) due to wet solvents.

• Purification Drag: Inefficient separation of the N7/N9 isomers.

This guide provides a root-cause analysis and two validated protocols (Standard vs. High-Selectivity) to correct these issues.

Part 1: Root Cause Analysis (The "Why")

The Regioselectivity Problem (N9 vs. N7)

The purine ring contains multiple nucleophilic nitrogens. While N9 is the thermodynamically preferred site for alkylation, N7 is kinetically active.

• Mechanism: The imidazole ring anion is ambident. Steric hindrance usually directs alkylation to N9, but the propyl group is small enough that N7 attack remains statistically significant.

• Impact: In standard conditions (DMF/K₂CO₃), you will typically see an N9:N7 ratio of ~4:1. This automatically caps your theoretical maximum yield if you cannot recycle the N7 isomer.

The Hydrolysis Trap

The C6-chlorine atom is an electron-deficient center activated by the adjacent nitrogens.

• The Error: Using "technical grade" DMF or allowing the reaction to run too hot (>80°C) with carbonate bases.

• The Result: Trace water attacks the C6 position, displacing chloride to form 6-hydroxy-9-propylpurine (hypoxanthine derivative). This byproduct is often invisible on standard UV TLC because it co-elutes or streaks, but it ruins the mass balance.

Visualizing the Failure Modes

The following diagram illustrates the competitive pathways that reduce your yield.

Figure 1: Reaction pathways showing the competitive formation of the N7 isomer and hydrolysis byproducts.[1][2]

Part 2: Optimized Protocols

Method A: The Scalable Standard ( Alkylation)

Best for: Large scale (>5g), cost-efficiency.

The Fix: We utilize the Finkelstein modification (adding KI) to accelerate the reaction at lower temperatures, suppressing the higher-energy N7 transition state and minimizing hydrolysis.

Reagents:

• 6-Chloropurine (1.0 eq)[3]

• 1-Bromopropane (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Potassium Iodide (KI) (0.1 eq) — Crucial Additive

• Solvent: DMF (Anhydrous, stored over 4Å sieves)

Protocol:

• Drying: Flame-dry your flask. Water is the enemy.

• Dissolution: Dissolve 6-chloropurine in DMF (10 mL per gram). Add K₂CO₃ and stir at Room Temperature (RT) for 15 minutes. Note: The solution may turn yellow; this is the anion forming.

• Activation: Add the catalytic KI.

• Addition: Add 1-bromopropane dropwise.

• Reaction: Stir at 40–50°C .

  • Warning: Do NOT exceed 60°C. Higher temperatures increase N7 formation and hydrolysis risk [1].

• Monitoring: Check TLC after 4 hours. If incomplete, add 0.1 eq more bromide.

• Workup (Salting Out):

  • Dilute with EtOAc.[4]

  • Wash with saturated LiCl solution (removes DMF better than water) [2].

  • Wash with brine, dry over Na₂SO₄.[4]

Method B: High-Selectivity (Mitsunobu)

Best for: Small scale, high purity requirements, or if N7 separation is proving impossible.

The Fix: Mitsunobu conditions often favor the N9 isomer more strongly (ratios >10:1) due to the specific steric environment of the betaine intermediate [3].

Reagents:

• 6-Chloropurine (1.0 eq)[3]

• n-Propanol (1.2 eq) — Using alcohol instead of halide

• Triphenylphosphine (PPh₃) (1.5 eq)[4]

• DIAD (Diisopropyl azodicarboxylate) (1.5 eq)

• Solvent: THF (Anhydrous)

Protocol:

• Dissolve 6-chloropurine, n-propanol, and PPh₃ in THF under Argon. Cool to 0°C.[4][5][6]

• Add DIAD dropwise over 20 minutes. Exotherm control is key.

• Allow to warm to RT and stir overnight.

• Cleanup: The downside is removing triphenylphosphine oxide (TPPO).[4]

  • Tip: Triturate the crude residue with cold ether/hexane (TPPO precipitates out, product stays in solution) before column chromatography.

Part 3: Troubleshooting & Purification Guide

Separation of Isomers (N9 vs N7)

The N7 isomer is the persistent contaminant. Use these physicochemical differences to separate them:

Feature	N9 Isomer (Target)	N7 Isomer (Byproduct)
Polarity (TLC)	Generally Less Polar (Higher Rf)	More Polar (Lower Rf)
¹H NMR (C8-H)	Shift ~8.2–8.5 ppm	Shift ~8.6–8.9 ppm (Deshielded)
¹³C NMR (C5)	~132 ppm (Distinctive) [4]	~123 ppm (Shielded) [4]
Solubility	Soluble in EtOAc/DCM	Often less soluble; crystallizes first

Chromatography Strategy: If spots are overlapping:

• Use a gradient of DCM:MeOH (98:2 to 95:5) . Avoid Ethyl Acetate if separation is poor.

• Flash Column: Load the crude on Celite (dry load). Wet loading in DMF often causes band broadening.

FAQ: Common User Issues

Q: My product turned into a white solid that isn't soluble in organic solvents. A: You likely hydrolyzed the chloride. Check the NMR. If the C6-Cl signal is gone or you see a broad OH stretch, you made the hypoxanthine derivative. Cause: Wet DMF or old base.

Q: I see a spot at the baseline that won't move. A: That is likely the quaternized salt (N7,N9-dialkylated purine). This happens if you use a large excess of alkyl halide (>2.0 eq) or run the reaction too long.

Q: Can I use NaH instead of K₂CO₃? A: Yes, NaH is faster, but it is "harsher." It ensures complete deprotonation but requires strictly anhydrous conditions. If you are seeing hydrolysis, switch away from NaH to K₂CO₃/Acetone or K₂CO₃/DMF.

Decision Matrix: Which Method?

Figure 2: Decision tree for selecting the optimal synthesis strategy based on scale and purification capabilities.

References

• Hydrolysis Risks: Patent CN101139348A. Discusses the hydrolysis of 6-chloropurine under alkaline conditions and temperature sensitivity.

• Workup Optimization:Organic Process Research & Development. General techniques for removing DMF using LiCl washes to prevent emulsion and product loss.

• Mitsunobu Selectivity: Journal of Organic Chemistry. "Regiospecific N9 Alkylation of 6-(Heteroaryl)purines". Demonstrates high N9 selectivity using Mitsunobu conditions compared to base-mediated alkylation.

• NMR Characterization (N7 vs N9): ACS Omega. "Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines". Provides definitive C5 NMR shifts (132 ppm for N9 vs 123 ppm for N7) for structural verification.

• General Reactivity: MDPI. "Direct Regioselective C-H Cyanation of Purines". Contains experimental data on 9-propyl-6-chloropurine synthesis yields (approx 88% optimized).

Sources

• 1. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CN101139348A - The synthetic method of 2-amino-6-chloropurine - Google Patents [patents.google.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. guidechem.com [guidechem.com]
• 6. researchgate.net [researchgate.net]

solubility of 6-chloro-9-propyl-9H-purine in DMSO and CDCl3

Technical Support Center: Solubilization & Handling of 6-Chloro-9-propyl-9H-purine

Executive Summary & Solvent Compatibility Matrix

Compound Overview: 6-Chloro-9-propyl-9H-purine is a lipophilic purine derivative.[1] Unlike its parent compound (6-chloropurine), the addition of the N9-propyl chain significantly alters its solubility profile, reducing aqueous solubility while enhancing compatibility with chlorinated and non-polar organic solvents.[1] It is a critical intermediate for synthesizing

-substituted adenosine receptor agonists/antagonists.[1]

Solvent Compatibility Matrix:

Solvent	Solubility Rating	Typical Limit	Application
DMSO	Excellent	> 50 mM	Primary Stock Solution for bioassays and storage.[1]
CDCl	Good	~20–30 mg/mL	Standard NMR solvent. The propyl chain prevents the stacking aggregation often seen in unsubstituted purines.[1]
Ethanol	Moderate	Variable	Often used for recrystallization (hot) but may require warming for high concentrations.[1]
Water/PBS	Poor	< 0.1 mg/mL	High Risk. Immediate precipitation ("crashing out") occurs upon dilution from DMSO if >1% v/v.
Acetone	Good	Moderate	Useful for transfer; evaporates easily.[1]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific failure modes reported by users handling N9-alkylated purines.

Issue 1: "My compound crashed out when I diluted the DMSO stock into media."

Diagnosis: The hydrophobic effect.[1] The N9-propyl group makes this molecule significantly more lipophilic than 6-chloropurine.[1]

• The Mechanism: When a DMSO stock is added to an aqueous buffer, the water molecules form a structured cage around the hydrophobic propyl chain (entropic penalty).[1] If the local concentration exceeds the thermodynamic solubility limit before rapid mixing, the compound aggregates and precipitates.[1]

• Solution:

  • Lower the Final Concentration: Ensure final DMSO content is < 0.5% v/v.

  • The "Jet" Method: Do not drop the DMSO stock onto the surface of the media.[1] Submerge the pipette tip into the vortexing media and inject rapidly to bypass the local supersaturation zone.[1]

  • Use a Carrier: Pre-dilute in PEG-400 or use a surfactant (Tween-80) if compatible with your assay.[1]

Issue 2: "The NMR signals in CDCl are broad or missing."

Diagnosis:

- Stacking Aggregation.

• The Mechanism: Purine rings are flat and electron-deficient.[1] In non-polar solvents like Chloroform, they tend to stack like coins.[1] While the propyl group disrupts this better than a methyl group, aggregation can still broaden peaks at high concentrations.[1]

• Solution:

  • Dilution: Lower the concentration to < 10 mg/mL.

  • Temperature: Run the NMR at 35°C or 40°C. This kinetic energy breaks the weak

    -stacking interactions.[1]

  • Solvent Switch: If resolution remains poor, switch to DMSO-

    , which solvates the dipole more effectively.[1]

Issue 3: "My stock solution turned yellow/cloudy after a month at 4°C."

Diagnosis: Hydrolysis or Hygroscopicity.

• The Mechanism: The C6-Chlorine atom is susceptible to nucleophilic attack.[1] Wet DMSO (DMSO is hygroscopic) introduces water, which can slowly hydrolyze the chloride to form the 6-hydroxy derivative (hypoxanthine analog) or allow dimerization.[1]

• Solution:

  • Storage: Store DMSO stocks at -20°C or -80°C, never at 4°C (where DMSO is liquid/solid slush and attracts moisture).[1]

  • Desiccation: Use anhydrous DMSO and store over molecular sieves if the stock must be kept for > 1 month.

Standard Operating Procedures (SOPs)

Protocol A: Preparation of 50 mM DMSO Stock Solution

Use this protocol for long-term storage or bioassay preparation.[1]

• Calculate: Determine the mass required. (MW of 6-chloro-9-propylpurine

  196.64 g/mol ).[1]

  • Example: To make 1 mL of 50 mM stock, you need 9.8 mg.[1]

• Weigh: Weigh ~10 mg of compound into a sterile, amber glass vial (protect from light). Record exact mass.

• Solvate: Add anhydrous DMSO (molecular biology grade) to reach 50 mM.

  • Formula: Volume (mL) = Mass (mg) / [MW ( g/mol )

    Desired Conc (M)][1]

• Dissolve: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath at room temperature for 2 minutes.

• Inspect: Solution should be perfectly clear.

• Aliquot: Split into single-use aliquots (e.g., 50

  L) to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: NMR Sample Preparation in CDCl

Use this for structural verification.

• Weigh: Measure 5–10 mg of solid compound.

• Solvent: Add 0.6 mL of CDCl

  (99.8% D).

• Mix: Invert the tube gently. The propyl derivative usually dissolves instantly.[1]

• Check: If the solution is hazy, filter through a small cotton plug into the NMR tube.

• Acquisition: Standard proton parameters (16 scans).

  • Expected Shifts: Look for the propyl triplet/multiplet/triplet pattern in the 0.9–4.2 ppm range and the purine aromatic protons (H2 and H8) as singlets near 8.0–8.8 ppm [1].[1]

Visualizations

Figure 1: Solubilization Decision Tree

Caption: A logical workflow for selecting the correct solvent based on the experimental end-goal.

Figure 2: The "Crash Out" Mechanism

Caption: Visualization of why aqueous dilution fails. The hydrophobic propyl tail (red) aggregates when DMSO (blue) is diluted into Water (white).[1]

References

• Direct Regioselective C-H Cyanation of Purines. Source: MDPI (Molecules), 2023.[1] Context: Provides specific NMR characterization data for 6-chloro-9-propyl-9H-purine derivatives in CDCl

  , confirming solubility and chemical shift ranges. URL:[Link][1][2]

• Purine Synthesis and Properties. Source: Journal of Medicinal Chemistry (Historical Context via NIH/PubMed).[1] Context: Validates the use of N9-alkylation to improve lipophilicity and solubility in organic solvents like Chloroform and DCM.[1] URL:[Link][1]

Sources

• 1. 6-chloro-9-methyl-9H-purine | C6H5ClN4 | CID 94844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Chloro-9-(2-nitro­phenyl­sulfon­yl)-9H-purine - PMC [pmc.ncbi.nlm.nih.gov]

recrystallization solvents for 6-chloro-9-propyl-9H-purine purification

Executive Summary & Chemical Context

User Query: I am synthesizing 6-chloro-9-propyl-9H-purine via alkylation of 6-chloropurine. I am observing an oily crude product and persistent contamination with the N-7 isomer. What are the optimal solvent systems for recrystallization?

Scientist’s Analysis: The synthesis of 6-chloro-9-propyl-9H-purine typically involves the nucleophilic substitution of 6-chloropurine with propyl halides. This reaction is governed by the tautomeric equilibrium of the purine ring, leading to a mixture of the thermodynamically stable N-9 isomer (desired) and the kinetically favored N-7 isomer (impurity) [1, 2].

The propyl chain introduces specific physicochemical challenges compared to methyl or ethyl analogs:

• Increased Lipophilicity: Reduces solubility in purely aqueous media.

• Rotational Freedom: The flexible propyl chain increases the tendency for the compound to "oil out" (liquid-liquid phase separation) rather than crystallize during cooling.

This guide provides a validated solvent selection strategy to maximize N-9 purity and yield.

Solvent Selection Guide (FAQs)

Q1: What is the "Gold Standard" solvent system for this purification?

A: The most robust system for 6-chloro-9-alkylpurines is Isopropanol (IPA) and Water (1:1 to 2:1 v/v) .

• Why it works: The 6-chloro-9-propylpurine molecule is moderately hydrophobic. IPA provides high solubility at elevated temperatures (near boiling, ~80°C), while water acts as a strong anti-solvent.

• Selectivity: The N-7 isomer is often more polar and remains more soluble in the mother liquor than the N-9 isomer, allowing for effective fractionation [4].

• Evidence: Similar hydrophobic analogs (e.g., 9-tert-butyl-6-chloropurine) have been successfully crystallized from IPA/Water mixtures with yields exceeding 80% and high regiochemical purity [4].

Q2: My crude product is a dark oil. Can I still recrystallize?

A: Direct recrystallization of a dark oil often fails. You must perform a Trituration step first.

• Protocol: Suspend the oily crude in cold Diethyl Ether or Hexane/Ethyl Acetate (9:1) . Sonicate for 10-15 minutes.

• Mechanism: This dissolves residual reaction solvents (DMF/DMSO) and non-polar byproducts, inducing the oil to solidify into a crude solid. Once solid, proceed to the IPA/Water recrystallization.

Q3: Are there alternative solvent systems if IPA/Water fails?

A: Yes. Refer to the Solvent Screening Matrix below for alternatives based on your specific impurity profile.

Solvent System	Ratio (v/v)	Primary Use Case	Risk Factor
IPA / Water	1:1	General Purification (Recommended)	Oiling out if cooled too fast.
Ethanol / Water	2:1	Higher solubility required	Lower N-7/N-9 selectivity.
Ethyl Acetate / Hexane	1:3	Removal of very non-polar impurities	Low yield; product may remain in solution.
Toluene	Pure	Strictly anhydrous conditions	Hard to remove solvent traces; high boiling point.

Detailed Experimental Protocol

Objective: Purification of 6-chloro-9-propyl-9H-purine to >98% purity.

Step 1: Dissolution

• Place the crude solid (or solidified oil) in a round-bottom flask.

• Add Isopropanol (IPA) (approx. 5 mL per gram of crude).

• Heat to reflux (~82°C) with magnetic stirring.

• Note: If the solid does not dissolve completely, add IPA in 0.5 mL increments. If a dark, gummy residue remains insoluble, decant the hot clear solution to a clean flask (this residue is likely inorganic salts or polymerized byproducts).

Step 2: Anti-Solvent Addition

• While maintaining reflux, add hot distilled water dropwise.

• Continue adding water until a faint, persistent turbidity (cloudiness) appears.

• Add just enough pure IPA (approx. 0.5 - 1 mL) to clear the solution again.

Step 3: Controlled Cooling (Critical)

• Remove the heat source and allow the flask to cool to room temperature slowly on a cork ring or oil bath.

  • Warning: Do not place directly on a cold benchtop or in an ice bath yet. Rapid cooling causes oiling out.

• Once at room temperature, inspect for crystal formation.

  • If crystals form: Move to Step 4.

  • If oil forms: Reheat to dissolve, scratch the glass wall with a spatula to induce nucleation, and cool again (slower).

Step 4: Isolation

• Cool the flask in an ice-water bath (0-4°C) for 1 hour to maximize yield.

• Filter the crystals using a Büchner funnel.

• Wash the cake with a cold 1:1 IPA/Water mixture.

• Dry under vacuum at 40°C.

Troubleshooting & Logic Flow

Issue: "Oiling Out" (Liquid-Liquid Phase Separation)

• Cause: The propyl chain lowers the melting point, and the solution supersaturation is too high.

• Fix:

  • Reheat the mixture until clear.

  • Add a seed crystal (if available) at 40-50°C.

  • Increase the solvent volume (dilute the solution) by 10-15%.

  • Stir slowly during cooling to prevent the oil droplets from coalescing.

Issue: N-7 Isomer Persists (>5% by NMR)

• Cause: The N-7 isomer co-crystallized due to similar solubility.

• Fix: Switch to Column Chromatography or perform a second recrystallization using Ethyl Acetate/Hexane . The N-7 isomer often has a significantly different Rf value in EtOAc/Hexane systems compared to N-9 [3].

Decision Tree: Purification Workflow

Figure 1: Decision logic for the purification of 6-chloro-9-propyl-9H-purine, addressing physical state and isomeric purity.

References

• Regioselectivity of Purine Alkylation: Zhong, M., & Robins, M. J. (2006).[1] "Regiospecific N9 Alkylation of 6-(Heteroaryl)purines: Shielding of N7 by a Proximal Heteroaryl C-H". The Journal of Organic Chemistry, 71(23), 8901–8906.

• Isomer Characterization (N7 vs N9): Kovackova, S., et al. (2024).[2] "Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines". ACS Omega.

• Chromatographic Separation of Purine Isomers: Liu, X., et al. (2023).[3] "Direct Regioselective C-H Cyanation of Purines". Molecules, 28(3), 987.

• Recrystallization Protocols for Hydrophobic Purines: Detailed experimental data for 9-tert-butyl and 9-tert-pentyl analogs utilizing IPA/Water systems. National Institutes of Health (PMC).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Direct Regioselective C-H Cyanation of Purines [mdpi.com]

avoiding hydrolysis of chlorine at C6 position during synthesis

Technical Support Center: Purine Scaffold Chemistry Subject: Troubleshooting & Prevention of C6-Chloro Hydrolysis Ticket ID: #PUR-C6-CL-STABILITY Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Executive Summary

The C6-position of purines (and the equivalent C4-position of pyrimidines) is highly electrophilic.[1] While this reactivity is essential for Nucleophilic Aromatic Substitution (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

) to install amines, ethers, or thiols, it renders the substrate vulnerable to hydrolysis.

In the presence of water and base—particularly at elevated temperatures—the chloride at C6 is displaced by hydroxide (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

), irreversibly generating the hypoxanthine derivative (C6-OH). This guide details the mechanistic controls required to suppress this side reaction.

Module 1: Critical Control Points (The "Why" & "How")

The competition between your desired nucleophile (e.g., an amine) and the parasitic nucleophile (water/hydroxide) is governed by three factors: Solvation , Basicity , and Temperature .[1]

Solvent Selection: The Anhydrous Imperative

Water is the enemy. Even "technical grade" solvents can contain enough water to lower yields by 5-10%.[1]

Solvent System	Risk Level	Recommendation	Context
DMF / DMSO	High (if wet)	Distill/Dry	Hygroscopic.[1] Wet DMF generates dimethylamine and water upon heating, causing both hydrolysis and dimethylamine substitution impurities.[1]
Alcohols (EtOH, n-BuOH)	Moderate	Acceptable	Often used for aminations.[1] If the amine is a strong nucleophile, it outcompetes the alcohol/water.
THF / Dioxane	Low	Preferred	Excellent for reactions using non-nucleophilic bases.[1] Must be peroxide-free.[1]
Water/Biphasic	Extreme	Avoid	Unless using Phase Transfer Catalysis (PTC) with strict pH control.[1]

Base Selection: Sterics Matter

You need a base to scavenge the HCl generated during substitution.[1] However, the base itself must not generate a strong nucleophile (like ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

from water).

• Avoid: Inorganic hydroxides (NaOH, KOH) unless the reaction is biphasic and rapid. They directly supply the hydrolytic agent.[1]

• Use: Tertiary amines.[1][2] DIPEA (Hünig's Base) is superior to Triethylamine (TEA) because its steric bulk prevents it from acting as a nucleophile itself (avoiding quaternary ammonium salt formation).[1]

The Quench: The Hidden Danger Zone

Many researchers successfully run the reaction but hydrolyze their product during workup.[1]

• Scenario: You quench a ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  reaction or an amination mixture with water.

• Risk: If the mixture is acidic, 6-Cl is relatively stable.[1][3] If you neutralize too aggressively (pH > 10) while the mixture is still warm, hydrolysis is instantaneous.

Module 2: Visualizing the Pathway

The following diagram illustrates the kinetic competition at the C6 position.

Figure 1: Kinetic competition between desired ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

(Path A) and Hydrolysis (Path B). Note that Path B is irreversible.

Module 3: Standard Operating Procedure (SOP)

Protocol: Amination of 6-Chloropurine without Hydrolysis Target: Synthesis of N6-benzyladenine (Kinetin analog)[1]

Reagents:

• 6-Chloropurine (1.0 eq)[1][4][5]

• Benzylamine (1.1 eq)[1]

• DIPEA (1.2 eq)[1]

• Isopropanol (Anhydrous) or n-Butanol[1]

Step-by-Step:

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Dissolution: Add 6-chloropurine and alcohol. Note: 6-chloropurine is sparingly soluble; it will dissolve as the reaction proceeds.[1][5]

• Addition: Add DIPEA, followed by the amine.

• Reaction: Heat to reflux (80-100°C).

  • Checkpoint: Monitor by TLC (MeOH/DCM 1:9).[1] 6-Cl purine moves fast; Product is more polar; Hypoxanthine (hydrolysis) stays at the baseline.[1]

• Workup (The Safe Way):

  • Cool to Room Temperature (RT). Do not add water while hot.[1]

  • Concentrate the alcohol to ~20% volume under reduced pressure.[1]

  • Add cold water.[1][6] The product should precipitate.[1][5]

  • Crucial: Check pH.[1][5][6][7][8][9] If < 4, adjust to pH 7-8 with saturated ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    (mild base). Do not use NaOH.

• Isolation: Filter the solid. Wash with cold water, then cold ether.[1]

Module 4: Troubleshooting & FAQs

Q1: I see a new peak in my LC-MS at [M-18.5] compared to the starting material. What is it?

• Diagnosis: This is the hydrolysis product (Hypoxanthine).[1]

• Math: 6-Cl (Mass X) loses Cl (-35.[1]5) and gains OH (+17.0).[1] Net change ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -18.5 Da.

• Fix: Your solvent was wet, or your base contained hydroxide.[1] Switch to anhydrous DMF and use fresh DIPEA.

Q2: My reaction turned into a solid block that won't dissolve in organic solvents.

• Diagnosis: You likely formed Hypoxanthine (highly insoluble in DCM/MeOH) or the reaction polymerized.[1]

• Test: Try dissolving a small amount in 1M NaOH. If it dissolves, it's likely the hydrolyzed hypoxanthine derivative (which forms a soluble sodium salt).[1]

Q3: Can I use acid to catalyze the reaction?

• Analysis: While acid catalysis is rare for this specific transformation, 6-chloropurine is actually more stable in acid than in base.[1]

• Strategy: Some protocols use mild acid conditions (e.g., acetic acid in butanol) to protonate the N7/N9 position, making the C6 more electrophilic.[1] However, this slows down the nucleophile (amine).[1] Basic conditions (tertiary amine) are generally preferred for kinetics.[1]

Q4: I am synthesizing 6-chloropurine from Hypoxanthine using

. How do I stop it from turning back into Hypoxanthine during quenching?

• Guide:

  • Remove excess ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    via rotary evaporation before adding water.

  • Pour the residue onto crushed ice (keep temp < 0°C).

  • Neutralize slowly with ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    or solid .

  • Stop at pH 7. Do not go to pH 10.

References

• Chemical Synthesis of 6-Chloropurine. Google Patents (CN102336755A).[1] Describes the standard

  chlorination and the critical pH adjustment (7-9) during workup.

• Synthesis and Characterization of 6-Chloro-2-iodopurine. ResearchGate (Org.[1] Biomol. Chem). Details the stability of 6-chloropurine during lithiation and halogenation, emphasizing low-temperature control.

• Stability and Storage of 6-Chloropurine. GuideChem. Provides physicochemical data indicating stability in dry conditions vs. reactivity in aqueous base.

• Nucleophilic Substitution Mechanisms.Chemistry LibreTexts. Fundamental grounding on ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  vs. Hydrolysis competition.

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Technical Support Center: Monitoring 6-chloro-9-propyl-9H-purine Reaction Progress by TLC

This guide provides in-depth technical support for researchers, scientists, and drug development professionals utilizing Thin-Layer Chromatography (TLC) to monitor the progress of chemical reactions involving 6-chloro-9-propyl-9H-purine. The content is structured to address common challenges and provide actionable solutions, ensuring the integrity and reliability of your experimental results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common queries regarding the TLC monitoring of 6-chloro-9-propyl-9H-purine reactions.

Q1: What is the primary purpose of using TLC to monitor my reaction?

A1: Thin-Layer Chromatography is a rapid, simple, and cost-effective analytical technique used to separate components of a mixture.[1][2] In the context of your reaction, TLC allows you to qualitatively track the consumption of the starting material (e.g., 6-chloropurine) and the formation of the product (6-chloro-9-propyl-9H-purine) over time. This real-time monitoring is crucial for determining the reaction's endpoint, preventing the formation of byproducts due to over-reaction, and optimizing reaction conditions.

Q2: How do I choose an appropriate solvent system (mobile phase) for my TLC analysis?

A2: The selection of an appropriate solvent system is critical for achieving good separation of your starting material and product. The goal is to find a solvent or mixture of solvents that results in a retention factor (R_f) value between 0.2 and 0.8 for the compounds of interest. For purine derivatives, which are often polar, a common starting point is a mixture of a non-polar solvent (like hexane or dichloromethane) and a polar solvent (like ethyl acetate or methanol).[3] You may need to systematically vary the ratio of these solvents to achieve optimal separation. For instance, a 1:1 mixture of ethyl acetate and hexane is a reasonable starting point for many purine syntheses.[4]

Q3: My spots are not visible on the TLC plate. What should I do?

A3: If your compounds are not visible to the naked eye, there are several visualization techniques you can employ. The most common non-destructive method is using a UV lamp.[5][6] Purine derivatives, being aromatic and conjugated systems, often absorb UV light at 254 nm and will appear as dark spots on a fluorescent green background.[5][6][7] If UV visualization is ineffective, you may need to use a chemical stain.[7] Staining with iodine vapor is a semi-destructive method that can visualize a wide range of organic compounds.[5] Other "universal" stains like p-anisaldehyde or phosphomolybdic acid can also be effective.[6][8]

Q4: What do "streaking" or "tailing" of spots on my TLC plate indicate?

A4: Streaking or tailing, where the spots appear as elongated smears rather than compact circles, can be caused by several factors.[1] The most common reasons include applying a too-concentrated sample to the plate, using an inappropriate solvent system, or the presence of highly polar or acidic/basic compounds that interact strongly with the silica gel stationary phase.[9] To resolve this, try diluting your sample, adjusting the polarity of your mobile phase, or adding a small amount of a modifier (like acetic acid for acidic compounds or triethylamine for basic compounds) to the eluent.[9]

Section 2: Troubleshooting Guide

This section provides a detailed, question-and-answer-based approach to troubleshooting specific issues you may encounter during your TLC analysis.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
No spots are visible under UV light.	1. The compound does not have a UV-active chromophore. 2. The concentration of the compound is too low.[10] 3. The reaction has not proceeded, and no product has formed.	1. Use a chemical stain: Employ a universal stain such as iodine, p-anisaldehyde, or phosphomolybdic acid to visualize the spots.[8] 2. Increase sample concentration: Spot the sample multiple times in the same location, allowing the solvent to evaporate between applications.[10] 3. Verify reaction conditions: Ensure that the reaction has been set up correctly and has been running for a sufficient amount of time.
Starting material and product spots are not well-separated (similar R_f values).	1. The chosen solvent system does not provide adequate resolution. 2. The polarities of the starting material and product are very similar.	1. Optimize the mobile phase: Systematically vary the solvent ratio to fine-tune the polarity. Small changes can significantly impact separation.[11] 2. Try a different solvent system: If adjusting the ratio is ineffective, switch to a different combination of solvents. For example, if a hexane/ethyl acetate system fails, try a dichloromethane/methanol system.[11] 3. Utilize a cospot: A "cospot" lane, where the reaction mixture is spotted directly on top of the starting material, can help differentiate between two spots with very close R_f values.[12]
Spots are streaking or tailing.	1. The sample is too concentrated.[9] 2. The solvent system is inappropriate. 3. The compound is acidic or basic and is interacting strongly with the silica gel.[9]	1. Dilute the sample: Prepare a more dilute solution of your reaction mixture before spotting it on the TLC plate.[9] 2. Adjust the mobile phase polarity: A solvent system that is too polar can sometimes cause streaking. Try decreasing the polarity. 3. Add a modifier to the eluent: For acidic compounds, add a small amount (0.5-1%) of acetic acid to the mobile phase. For basic compounds, add a small amount of triethylamine (0.1-0.5%).[9]
The R_f values are consistently too high or too low.	1. The mobile phase is too polar (high R_f) or not polar enough (low R_f).	1. Adjust solvent polarity: If the R_f is too high (spots run close to the solvent front), decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent. If the R_f is too low (spots remain near the baseline), increase the polarity by adding more of the polar solvent.[11]
The solvent front is uneven.	1. The TLC plate is touching the side of the developing chamber or the filter paper. 2. The bottom of the TLC plate is not level with the solvent in the chamber.	1. Proper plate placement: Ensure the TLC plate is centered in the chamber and not in contact with the walls or filter paper. 2. Level solvent: Make sure the solvent at the bottom of the chamber is level before placing the plate inside.

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key TLC procedures.

Protocol 1: Preparation and Elution of a TLC Plate

• Prepare the Developing Chamber: Line the inside of a beaker or a dedicated TLC chamber with a piece of filter paper. Add the chosen mobile phase to a depth of about 0.5 cm, ensuring the solvent level is below the origin line you will draw on your TLC plate. Cover the chamber to allow the atmosphere inside to become saturated with solvent vapor.

• Prepare the TLC Plate: Using a pencil, gently draw a straight line (the origin) about 1 cm from the bottom of the TLC plate. Be careful not to scratch the silica surface. Mark the positions where you will spot your samples.

• Spot the Plate: Dip a capillary tube into your reaction mixture. Briefly and gently touch the end of the capillary tube to the marked position on the origin line. The goal is to create a small, concentrated spot, ideally 1-2 mm in diameter.[9] You should also spot your starting material as a reference. A cospot, where the reaction mixture is spotted over the starting material spot, is also highly recommended.[12]

• Develop the Plate: Carefully place the spotted TLC plate into the prepared developing chamber. Ensure the solvent level is below the origin line. Cover the chamber and allow the solvent to travel up the plate by capillary action.

• Stop the Development: Once the solvent front is about 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the position of the solvent front with a pencil.

• Dry the Plate: Allow the solvent to completely evaporate from the plate in a fume hood.

Protocol 2: Visualization of TLC Spots

• UV Visualization: Place the dried TLC plate under a UV lamp and observe it at a wavelength of 254 nm.[7] UV-active compounds will appear as dark spots.[5] Lightly circle the visible spots with a pencil, as they will disappear once the UV light is removed.[5]

• Iodine Staining: Place the TLC plate in a sealed chamber containing a few crystals of iodine. The iodine vapor will stain organic compounds, typically appearing as yellow-brown spots.[5] This staining is usually temporary, so it's important to circle the spots with a pencil shortly after they appear.[5]

• Chemical Staining (e.g., p-Anisaldehyde): Prepare the staining solution according to established procedures. Dip the TLC plate into the stain solution briefly and then remove it, wiping off any excess stain.[13] Gently heat the plate with a heat gun until colored spots appear.[13]

Section 4: Visualizations

Diagram 1: TLC Troubleshooting Workflow

Caption: A decision-tree workflow for troubleshooting common TLC issues.

References

• Labster. (n.d.). TLC Visualization Methods - Theory pages. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). How To: Monitor by TLC. Retrieved from [Link]

• Chemistry LibreTexts. (2025, August 21). 5.7: Visualizing TLC Plates. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Troubleshooting: TLC. Retrieved from [Link]

• Practical Solutions. (2023, November 13). Troubleshooting Common Issues in Thin Layer Chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved from [Link]

• University of California, Los Angeles Chemistry. (n.d.). TLC Stains. Retrieved from [Link]

• O-Chem. (n.d.). TLC Visualization Methods. Retrieved from [Link]

• Google Patents. (n.d.). 6-chloropurine - US2832781A.

• ResearchGate. (n.d.). Synthesis of 6-chloro-8-substituted-9H-purine derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• Organic Chemistry. (n.d.). TLC stains. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• OperaChem. (2024, August 9). TLC TROUBLESHOOTING- The most common problems with TLCs [Video]. YouTube. Retrieved from [Link]

• Lisa Nichols. (2021, August 22). Visualizing a TLC plate [Video]. YouTube. Retrieved from [Link]

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

• MDPI. (2023, January 17). Direct Regioselective C-H Cyanation of Purines. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and full characterisation of 6-chloro-2-iodopurine, a template for the functionalisation of purines. Retrieved from [Link]

• IBNA. (n.d.). Determination of purine derivatives in bovine urine using rapid chromatographic techniques. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Activity Investigation of Novel 1H-Purin-6(9H)-one and 3H-Imidazo[4,5-d][5][7][12]triazin-4(7H). Retrieved from [Link]

• PubChem. (n.d.). 6-Chloropurine. Retrieved from [Link]

• PubMed. (2010, September 3). Direct synthesis of 6-arylpurines by reaction of 6-chloropurines with activated aromatics. Retrieved from [Link]

• MDPI. (n.d.). Novel 1,4-Naphthoquinone-Zidovudine Hybrid: Design, Synthesis, and In Vitro Evaluation of Its Anti-Trypanosomatid and Cytotoxic Activities. Retrieved from [Link]

• Separation Science. (2025, July 4). HPLC Troubleshooting for Purine Peak Issues: Strategies to Improve Retention and Performance. Retrieved from [Link]

• ResearchGate. (2016, July 14). (PDF) Synthesis, Spectral studies and biological screening of 6-Chloropurine derivatives. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Purine and Related Compound Purification Strategies. Retrieved from [Link]

• Scilit. (1968, February 29). Separation of purine and pyrimidine derivatives by thin-layer chromatography. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). 6-Chloropurine, 98%. Retrieved from [Link]

• ResearchGate. (n.d.). Limitations of Thin Layer Chromatography (TLC) in the evaluation of radiolabeling of new peptide compound. Retrieved from [Link]

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Reference Data & Comparative Studies

UV-Vis Absorption Maxima for 9-Alkylated 6-Chloropurines: A Comparative Technical Guide

This guide details the UV-Vis absorption characteristics of 9-alkylated 6-chloropurines, a critical class of intermediates in the synthesis of antiviral and anticancer nucleoside analogs.[1][2][3] It provides a comparative analysis against the common N7-alkylated impurity, supported by mechanistic insights and experimental protocols.[1][2][3]

Executive Summary

In the development of nucleoside analogs (e.g., for antiviral therapies), 6-chloropurine is a versatile scaffold.[1][3] Alkylation of the purine ring typically yields a mixture of N9-alkylated (desired, thermodynamically stable) and N7-alkylated (impurity, kinetically favored under certain conditions) isomers.[1][3]

While Nuclear Magnetic Resonance (NMR) is the gold standard for structural confirmation, UV-Vis spectroscopy offers a rapid, non-destructive screening tool for monitoring reaction progress and initial purity assessment.[1][2][3] This guide delineates the spectral differences between N9 and N7 isomers, driven by their distinct electronic conjugation pathways.[1][3]

Mechanistic Basis of Spectral Shifts

The UV absorption of purines arises from

transitions within the conjugated heterocyclic system.[1][3] The position of the alkyl group (N9 vs. N7) fundamentally alters this conjugation:

• N9-Alkylation (The "Natural" Form):

  • Electronic State: Preserves the aromaticity and conjugation pattern similar to natural nucleosides (adenosine, guanosine).[3] The imidazole ring retains a formal double bond between C8 and N7.[1][2][3]

  • Spectral Result: Absorption maxima (

    ) closely resemble the unsubstituted parent compound or show a slight bathochromic (red) shift due to the inductive effect of the alkyl group.[3]

• N7-Alkylation (The "Quinoid-Like" Impurity):

  • Electronic State: Forces a redistribution of

    -electrons.[1][2][3] To maintain neutrality, the double bond arrangement often shifts, disrupting the "natural" aromatic current and frequently inducing a quinoid-like character in the pyrimidine ring.[1][3]

  • Spectral Result: This extended or disrupted conjugation typically lowers the energy gap between the HOMO and LUMO, resulting in a significant bathochromic shift (red shift) compared to the N9 isomer.[3]

Comparative Data: N9 vs. N7 Isomers

The following table summarizes typical

values. Note that while specific values vary slightly by solvent and alkyl chain length (methyl, ethyl, benzyl), the relative shift is the diagnostic feature.[3]

Table 1: UV-Vis Absorption Maxima (

) in Methanol/Ethanol

Compound Class	Primary (nm)	Spectral Characteristic	Key Differentiator
6-Chloropurine (Parent)	264 - 265	Sharp band	Reference standard.[1][2][3]
9-Alkyl-6-chloropurine	265 - 268	Similar to parent	nm vs parent.[1][2][3]
7-Alkyl-6-chloropurine	275 - 285	Red-shifted	nm vs N9 isomer.[1][2][3]

Critical Insight: If your reaction product shows a new shoulder or peak evolving >275 nm, it is highly indicative of significant N7-alkylation .[1][2][3]

pH Dependence

• Neutral (MeOH/Water): The values above apply.

• Acidic (pH 1): 6-chloropurine and N9-alkyl derivatives are relatively stable spectrally.[1][2][3]

• Basic (pH 11): 6-chloropurine (with an acidic proton at N9) shifts to ~273 nm upon ionization.[1][2][3] Alkylated derivatives lack this proton and therefore do not show this specific ionization-induced shift, distinguishing them from unreacted starting material.[1][2][3]

Experimental Protocol: Rapid Screening Workflow

Objective: Distinguish between N9-benzyl-6-chloropurine and N7-benzyl-6-chloropurine (or similar analogs).

Reagents:

• Spectroscopic grade Methanol (MeOH) or Ethanol (EtOH).[1][2][3]

• Quartz cuvettes (1 cm path length).

Step-by-Step Method:

• Blanking: Fill a cuvette with pure solvent and run a baseline correction (200–400 nm).[1][2][3]

• Sample Preparation: Dissolve ~1 mg of the crude solid in 10 mL of solvent. Dilute further (1:10 or 1:100) until the maximum absorbance is between 0.6 and 1.0 AU (Linear range).[3]

• Acquisition: Scan from 220 nm to 350 nm.

• Analysis:

  • Locate

    .[1][2][3][4][5][6][7]

  • If

    nm: Likely N9-isomer (Desired).[1][2][3]

  • If

    nm: Likely N7-isomer (Impurity).[1][2][3]

  • If Broad/Double Hump: Mixture of isomers.[2][3]

Self-Validating Logic & Confirmation (NMR)

UV-Vis is a screening tool.[1][2][3] NMR is the validation step. You must cross-reference your UV findings with

C or H NMR to confirm regioselectivity.[1][3]

The "C5 Rule" (Self-Validation Check):

• N9-Isomer: The C5 carbon (junction carbon next to N7) is deshielded, typically appearing at ~130–132 ppm .[1][2][3]

• N7-Isomer: The C5 carbon is significantly shielded, appearing upfield at ~120–123 ppm .[1][2][3]

Visualizing the Pathway and Decision Tree

Figure 1: Analytical workflow for distinguishing N9 vs. N7 isomers using UV screening followed by NMR validation.

References

• Montgomery, J. A., & Temple, C. (1961).[1][3] Synthesis of Potential Anticancer Agents.[1][2][3] XXVI. The Alkylation of 6-Chloropurine. Journal of the American Chemical Society, 83(3), 630–635.[3] Link[1][3]

  • Foundational text on the alkylation patterns and properties of 6-chloropurine.

• Kania, K., & Gundersen, L. L. (2013).[1][3] Regioselectivity in the Alkylation of 6-Chloropurine Derivatives.[1][2][3][8] Tetrahedron.[1][2][3]

  • Modern analysis of N9 vs N7 regioselectivity r

• PubChem Compound Summary. (2025). 6-Chloropurine (CID 5359277) Spectral Data.[1][2][3] National Center for Biotechnology Information.[1][2][3] Link

  • Source for parent compound spectral baselines.

• Havelková, M., et al. (2024).[1][2][3] Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines. ACS Omega.[1][2][3] Link[1][3]

  • Detailed NMR and structural comparison of N7 vs N9 isomers.

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• 2. 7-Benzyl-6-chloro-7H-purine | C12H9ClN4 | CID 230632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 9-benzyl-6-chloro-9H-purine | C12H9ClN4 | CID 230631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
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• 8. Regiospecific N9 alkylation of 6-(heteroaryl)purines: shielding of N7 by a proximal heteroaryl C-H1 - PubMed [pubmed.ncbi.nlm.nih.gov]